Cas no 2357113-44-9 (1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropyl)-
• CAS No: 2357113-44-9
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 5306171
• Update Time: 2025-06-26

1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropyl)-

• Inchi： 1S/C16H16N2O5/c19-8-2-4-9-3-1-5-10-13(9)16(23)18(15(10)22)11-6-7-12(20)17-14(11)21/h1,3,5,11,19H,2,4,6-8H2,(H,17,20,21)
• InChI Key： NRUFLKPABGXURJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(CCCO)=CC=C2)C(=O)N1C1CCC(=O)NC1=O

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropyl)-

1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropyl)-: A Comprehensive Overview

1H-Isoindole-1,3(2H)-dione, also known as isoquinoline dione, is a versatile heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. The compound with CAS number 2357113-44-9, specifically the derivative 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropyl), represents a unique structural modification that enhances its potential applications in drug design and material science. This article delves into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.

The core structure of 1H-Isoindole-1,3(2H)-dione consists of a bicyclic system with two nitrogen atoms in the isoquinoline framework. The presence of two ketone groups at positions 1 and 3 introduces significant electron-withdrawing effects, which influence the compound's reactivity and stability. The substitution at position 4 with a hydroxypropyl group (3-hydroxypropyl) introduces hydrophilic properties, potentially enhancing its solubility and bioavailability. Similarly, the piperidinyl moiety at position 2 contributes to the compound's flexibility and ability to form hydrogen bonds, which are crucial for its interactions with biological targets.

Recent studies have highlighted the importance of isoindole diones as scaffolds for drug discovery. For instance, researchers have explored their potential as inhibitors of various enzymes implicated in diseases such as cancer and neurodegenerative disorders. The substitution patterns in compounds like CAS 2357113-44-9 allow for fine-tuning of their pharmacokinetic properties, making them promising candidates for therapeutic interventions.

The synthesis of 1H-Isoindole-1,3(2H)-dione derivatives typically involves multi-step processes that leverage both classical organic chemistry techniques and modern catalytic methods. One common approach involves the condensation of appropriate diamines with diketones under controlled conditions to form the isoquinoline skeleton. Subsequent functionalization steps enable the introduction of substituents like the hydroxypropyl group and piperidinyl moiety. Recent advancements in asymmetric synthesis have also opened new avenues for producing enantiomerically pure derivatives, which are essential for studying stereochemical effects in biological systems.

In terms of biological activity, CAS 2357113-44-9 has shown potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models without causing significant toxicity. Additionally, its role as a modulator of ion channels has been explored, suggesting applications in treating conditions such as epilepsy and chronic pain.

The integration of computational chemistry tools has significantly accelerated research on compounds like isoindole diones strong>. Molecular docking studies have provided insights into how these molecules interact with target proteins at atomic levels. For example, simulations have revealed that the hydroxypropyl group plays a critical role in stabilizing interactions within enzyme active sites. Such findings guide medicinal chemists in designing more potent and selective analogs.

In conclusion, the compound CAS 2357113-44-9, or 1H-Isoindole-1,3(2H)-dione, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure offers vast opportunities for exploration across diverse scientific domains. As research continues to uncover new facets of its properties and applications, this compound is poised to make significant contributions to both academic research and industrial development.